Cas no 2229627-27-2 (3-(1-methyl-1H-indol-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(1-methyl-1H-indol-2-yl)-2-oxopropanoic acid
• CAS No: 2229627-27-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 6327175
• PubChem ID: 165861354
• Update Time: 2025-05-21

3-(1-methyl-1H-indol-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-2-yl)-2-oxopropanoic acid
• 2229627-27-2
• EN300-1741062

• Inchi： 1S/C12H11NO3/c1-13-9(7-11(14)12(15)16)6-8-4-2-3-5-10(8)13/h2-6H,7H2,1H3,(H,15,16)
• InChI Key： ANJBMZFKBKTFPF-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų

Additional information on 3-(1-methyl-1H-indol-2-yl)-2-oxopropanoic acid

3-(1-Methyl-1H-Indol-2-Yl)-2-Oxopropanoic Acid: A Comprehensive Overview

CAS No 2229627-27-2, commonly referred to as 3-(1-methyl-1H-indol-2-yl)-2-oxopropanoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

The chemical structure of 3-(1-methyl-1H-indol-2-yl)-2-oxopropanoic acid consists of an indole ring substituted with a methyl group at position 1 and a propanoic acid moiety at position 3. The indole ring, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, contributing to its potential pharmacological activity. The propanoic acid group introduces additional functional diversity, enhancing the compound's versatility in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of CAS No 2229627-27-2 in the context of enzyme inhibition and receptor binding. For instance, researchers have explored its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for therapeutic interventions. Additionally, the compound's interaction with G protein-coupled receptors (GPCRs) has been investigated, further underscoring its relevance in drug design.

The synthesis of 3-(1-methyl-1H-indol-2-yl)-2-oxopropanoic acid involves a multi-step process that typically begins with the preparation of the indole derivative. This is followed by functionalization at the 3-position to introduce the propanoic acid group. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the yield and purity of the compound.

In terms of biological activity, CAS No 2229627-27-2 has demonstrated promising results in vitro, particularly in assays assessing its antioxidant and anti-inflammatory properties. These findings align with its structural features, which suggest potential applications in treating conditions associated with oxidative stress and inflammation.

The pharmacokinetic profile of 3-(1-methyl-1H-indol-2-yl)-2-oxopropanoic acid has also been studied extensively. Preclinical data indicate moderate absorption and distribution properties, with favorable bioavailability when administered orally. These characteristics make it a viable candidate for further preclinical testing and eventual clinical evaluation.

In conclusion, CAS No 229684588, or 3-(1-methylindolyl)propanoic acid, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure, coupled with emerging research findings, positions it as a promising lead compound for future drug development efforts.